N-(3,4-difluorophenyl)butanamide

• Molecular Formula: C10H11F2NO
• Molecular Weight: 199.2 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)butanamide
• InChI: InChI=1S/C10H11F2NO/c1-2-3-10(14)13-7-4-5-8(11)9(12)6-7/h4-6H,2-3H2,1H3,(H,13,14)
• InChI Key: VKNXVYQBNHCBPF-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)F)F

Description

N-(3,4-difluorophenyl)butanamide, also known as DFB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DFB is a member of the class of amides and has the molecular formula C10H11F2NO. The compound is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol.

Mechanism of Action

N-(3,4-difluorophenyl)butanamide acts as a selective blocker of T-type calcium channels by binding to a specific site on the channel protein. This binding prevents the influx of calcium ions into the cell, which in turn reduces the excitability of neurons. The mechanism of action of N-(3,4-difluorophenyl)butanamide has been extensively studied using electrophysiological techniques, and the compound has been shown to be highly selective for T-type calcium channels over other types of calcium channels.
Biochemical and Physiological Effects
The selective blocking of T-type calcium channels by N-(3,4-difluorophenyl)butanamide has a number of biochemical and physiological effects. In neuronal cells, the compound reduces the amplitude and frequency of action potentials, leading to a decrease in neurotransmitter release. This can have a range of effects depending on the specific neuronal circuit involved, but may include reductions in pain perception, anxiety, and seizures.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-difluorophenyl)butanamide in lab experiments is its high selectivity for T-type calcium channels. This allows researchers to study the specific role of these channels in various physiological and pathological processes. However, the compound's selectivity may also be a limitation, as it may not be effective in blocking other types of calcium channels that may also play a role in these processes.

Future Directions

There are a number of potential future directions for research on N-(3,4-difluorophenyl)butanamide and its applications. One area of interest is the development of more selective and potent blockers of T-type calcium channels, which may have improved therapeutic potential. Additionally, further studies are needed to better understand the role of these channels in various neurological disorders, including pain, epilepsy, and Parkinson's disease. Finally, the use of N-(3,4-difluorophenyl)butanamide in combination with other drugs or therapies may also be explored as a potential treatment strategy.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)butanamide involves the reaction of 3,4-difluoroaniline with butyric anhydride in the presence of a catalyst such as pyridine. The reaction proceeds through an amide formation mechanism, resulting in the formation of N-(3,4-difluorophenyl)butanamide. The purity of the compound can be improved through recrystallization from a suitable solvent.

Scientific Research Applications

N-(3,4-difluorophenyl)butanamide has been used in a variety of scientific research applications, particularly in the field of neuroscience. The compound has been shown to selectively block the activity of a specific type of ion channel called the T-type calcium channel. This channel is known to play a role in the generation of neuronal action potentials and is therefore a potential target for the development of new drugs for the treatment of neurological disorders.